Cas no 1396877-22-7 (N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide)

• Product Name: N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide
• CAS No: 1396877-22-7
• MF: C₁₃H₂₇N₃O₃
• MW: 273.371783494949
• CID: 6428700
• PubChem ID: 71787636
• Update Time: 2025-11-07

N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide
• N'-[2-(dimethylamino)ethyl]-N-(3-hydroxy-4,4-dimethylpentyl)oxamide
• 1396877-22-7
• AKOS024536549
• VU0535242-1
• F6190-0919
• N1-(2-(dimethylamino)ethyl)-N2-(3-hydroxy-4,4-dimethylpentyl)oxalamide
• N-[2-(dimethylamino)ethyl]-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide

• Inchi： 1S/C13H27N3O3/c1-13(2,3)10(17)6-7-14-11(18)12(19)15-8-9-16(4)5/h10,17H,6-9H2,1-5H3,(H,14,18)(H,15,19)
• InChI Key： RJLOIBQOUJFYOI-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C(C)(C)C)(=O)C(NCCN(C)C)=O

Computed Properties

• Exact Mass: 273.20524173g/mol
• Monoisotopic Mass: 273.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide

Comprehensive Guide to N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide (CAS No. 1396877-22-7)

N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide (CAS No. 1396877-22-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structure combining a dimethylaminoethyl group and a hydroxy-4,4-dimethylpentyl moiety linked by an ethanediamide bridge. Its multifunctional design makes it a valuable intermediate in drug discovery and material science applications.

The compound's CAS number 1396877-22-7 serves as its unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Scientists frequently search for "N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide uses" or "CAS 1396877-22-7 properties" when investigating its potential applications. Recent trends show growing interest in how this compound interacts with biological systems, particularly in the development of novel therapeutic agents.

From a chemical perspective, the presence of both tertiary amine and hydroxyl functional groups in N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide provides unique reactivity patterns. These features enable the molecule to participate in various chemical transformations, making it particularly useful in synthetic chemistry. Researchers often explore questions like "how to synthesize N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide" or "stability of CAS 1396877-22-7" when working with this compound.

In pharmaceutical applications, the structural elements of N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide suggest potential as a building block for drug candidates. The dimethylaminoethyl segment is particularly noteworthy, as similar structures appear in various bioactive molecules. Current research trends focus on its potential in developing treatments for neurological conditions, though these applications remain in early stages of investigation.

The physical properties of CAS 1396877-22-7 are crucial for its handling and application. While specific data may vary by supplier, this compound typically appears as a solid at room temperature with moderate solubility in common organic solvents. Safety data sheets for N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide provide essential information for proper handling, though it's not classified as hazardous under normal conditions.

Market availability of N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide has increased in recent years, reflecting growing research interest. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. The pricing of CAS 1396877-22-7 depends on purity levels and order volume, with higher purity grades commanding premium prices.

Analytical characterization of N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are critical for research applications. Common search queries like "N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide NMR spectrum" reflect researchers' need for characterization data.

The stability profile of CAS 1396877-22-7 under various conditions is another area of interest. Proper storage typically requires protection from moisture and extreme temperatures to maintain the compound's integrity over time. Stability studies help determine appropriate storage conditions and shelf life, information frequently sought by researchers working with this material.

Future research directions for N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide may explore its potential in novel material applications beyond pharmaceuticals. The compound's unique structural features could make it valuable in polymer chemistry or as a ligand in catalytic systems. These emerging applications contribute to the growing scientific interest in this specialty chemical.

In conclusion, N-2-(dimethylamino)ethyl-N'-(3-hydroxy-4,4-dimethylpentyl)ethanediamide (CAS No. 1396877-22-7) represents an interesting case study in specialized chemical research. Its unique structure and potential applications continue to attract attention across multiple scientific disciplines. As research progresses, we can expect to see new developments and applications for this versatile compound in both academic and industrial settings.